Cas no 918334-35-7 (9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester)

• Product Name: 9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester
• CAS No: 918334-35-7
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 777533
• PubChem ID: 71427494
• Update Time: 2025-04-19

9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 6-(methylamino)-, 1,1-dimethylethyl ester
• tert-butyl 2-[6-(methylamino)purin-9-yl]acetate
• 918334-35-7
• tert-Butyl [6-(methylamino)-9H-purin-9-yl]acetate
• tert-butyl 2-[6-(methylamino)-9H-purin-9-yl]acetate
• tert-Butyl 2-(6-(methylamino)-9H-purin-9-yl)acetate
• DTXSID10846234

• Inchi： 1S/C12H17N5O2/c1-12(2,3)19-8(18)5-17-7-16-9-10(13-4)14-6-15-11(9)17/h6-7H,5H2,1-4H3,(H,13,14,15)
• InChI Key： PERVFTARWKYZTR-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC2=C(N=CN=C12)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.13822480g/mol
• Monoisotopic Mass: 263.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9Ų